Cas no 6064-90-0 (Methyl Heneicosanoate)

• Product name: Methyl Heneicosanoate
• CAS No: 6064-90-0
• MF: C₂₂H₄₄O₂
• MW: 340.583567619324
• MDL: MFCD00009345
• CID: 506713
• PubChem ID: 24895567

Methyl Heneicosanoate Chemical and Physical Properties

Names and Identifiers

• Heneicosanoic acid,methyl ester
• Methyl heneicosanoate
• methyl henicosanoate
• Methyl heneicosanoate1000µg
• Methyl n-heneicosanoate
• n-Heneicosanoic acid methyl ester
• Heneicosanoic acid, methyl ester
• Methyl heneicosanoic acid
• Heneicosanoic acid methylester
• AKOS015902951
• CS-0138228
• SCHEMBL2259208
• Methyl heneicosanoate, analytical standard
• Methyl heneicosanoate, ~99% (capillary GC), crystalline
• EINECS 227-994-0
• MethylHeneicosanoate
• Heneicosanoate methyl ester
• DD756147-0A3C-49EA-824F-44C57ADEE745
• Heneicosanoic acid-methyl ester 10 microg/mL in Acetonitrile
• Methyl henicosaneic acid
• Methyl henicosanoic acid
• Heneicosanoic acid-methyl ester
• MN4YZ4KTG7
• Q63391640
• CHEBI:144356
• MFCD00009345
• Henicosanoate methyl ester
• 6064-90-0
• UNII-MN4YZ4KTG7
• G85941
• DTXSID70209447
• Methyl henicosaneate
• henicosanoic acid methyl ester
• DB-053680
• DTXCID90131938
• NS00034420
• Heneicosanoic acid methyl ester
• HY-134126
• Methyl Heneicosanoate

• MDL： MFCD00009345
• Inchi： InChI=1S/C22H44O2/c1-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-22(23)24-2/h3-21H2,1-2H3
• InChI Key： AJRICDSAJQHDSD-UHFFFAOYSA-N
• SMILES： CCCCCCCCCCCCCCCCCCCCC(=O)OC

Computed Properties

• Exact Mass: 340.33400
• Monoisotopic Mass: 340.334130642g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 24
• Rotatable Bond Count: 20
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Topological Polar Surface Area: 26.3Ų
• Tautomer Count: nothing
• XLogP3: nothing

Experimental Properties

• Color/Form: crystallization
• Density: 0.861±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 48-50 °C (lit.)
• Boiling Point: 207 °C/4 mmHg(lit.)
• Flash Point: Fahrenheit: 235.4 ° f
  Celsius: 113 ° c
  
• Refractive Index: 1.4328 (estimate)
• Solubility: Insuluble (7.8E-5 g/L) (25 ºC),
• PSA: 26.30000
• LogP: 7.59120
• Solubility: Not determined

Methyl Heneicosanoate Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Storage Condition：2-8°C

Methyl Heneicosanoate Customs Data

• HS CODE：2915900090
• Customs Data：

  China Customs Code:

  2915900090

  Overview:

  2915900090. Other saturated acyclic monocarboxylic acids and their anhydrides(Acyl halide\Peroxygenation)Chemicals\Peroxy acid and its halogenation\nitrification\sulfonation\Nitrosative derivative. VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:5.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Regulatory conditions:

  A.Customs clearance form for Inbound Goods
  B.Customs clearance form for outbound goods

  Inspection and quarantine category:

  R.Sanitary supervision and inspection of imported food
  S.Sanitary supervision and inspection of exported food
  M.Import commodity inspection
  N.Export commodity inspection

  Summary:

  2915900090 other saturated acyclic monocarboxylic acids and their anhydrides, halides, peroxides and peroxyacids; their halogenated, sulphonated, nitrated or nitrosated derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward) MFN tariff:5.5% General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid methyl esters
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters Fatty acid methyl esters

Additional information on Methyl Heneicosanoate

Recent Advances in the Study of Methyl Heneicosanoate (CAS: 6064-90-0): A Comprehensive Research Brief

Methyl Heneicosanoate (CAS: 6064-90-0), a long-chain fatty acid methyl ester, has garnered increasing attention in the chemical, biological, and pharmaceutical fields due to its unique physicochemical properties and potential applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, characterization, and emerging roles in drug delivery, lipidomics, and metabolic studies. Recent studies highlight its utility as a reference standard in mass spectrometry and its potential as a bioactive molecule in therapeutic formulations.

A 2023 study published in the Journal of Lipid Research elucidated the role of Methyl Heneicosanoate in lipid metabolism pathways. Using high-resolution LC-MS/MS, researchers identified its presence as an intermediate in the elongation of very-long-chain fatty acids (VLCFAs), suggesting its involvement in cellular membrane stability and signaling. Notably, its structural similarity to endogenous lipids makes it a candidate for probing lipid-protein interactions, particularly in neurodegenerative diseases where VLCFA dysregulation is implicated.

In pharmaceutical applications, Methyl Heneicosanoate has been explored as an excipient in lipid-based drug delivery systems. A 2024 International Journal of Pharmaceutics paper demonstrated its ability to enhance the solubility of poorly water-soluble drugs when incorporated into nanoemulsions. The study reported a 40% increase in bioavailability of a model anticancer drug, attributed to the compound’s amphiphilic nature and C21 chain length, which optimizes micelle formation and drug encapsulation efficiency.

Analytical chemistry advancements have leveraged Methyl Heneicosanoate’s properties for biomarker discovery. A recent Analytical Chemistry article (2024) detailed its use as an internal standard for quantifying odd-chain fatty acids in plasma samples, addressing previous calibration challenges. The CAS: 6064-90-0 specificity allowed for precise differentiation from isobaric lipids, achieving a detection limit of 0.1 ng/mL—a critical improvement for metabolic disorder diagnostics.

Ongoing research at several institutions is investigating the compound’s antimicrobial potential. Preliminary data presented at the 2024 ACS Spring Meeting revealed that Methyl Heneicosanoate derivatives exhibit selective activity against Gram-positive bacteria (MIC = 8 μg/mL) by disrupting cell membrane integrity, while showing low cytotoxicity in mammalian cells. This positions it as a promising scaffold for developing novel antibiotics amid rising antimicrobial resistance.

Despite these advances, challenges remain in large-scale synthesis and purification. A 2023 Organic Process Research & Development study compared enzymatic vs. chemical esterification routes for Methyl Heneicosanoate production, finding that immobilized lipase catalysis achieved 92% yield with >99% purity—superior to traditional acid-catalyzed methods. This green chemistry approach aligns with the pharmaceutical industry’s sustainability goals while meeting stringent regulatory requirements for pharmaceutical-grade materials.

Future directions highlighted in recent reviews include exploring the compound’s role in epigenetic modulation (via lipid-derived signaling molecules) and its application in CRISPR delivery systems, where its lipid bilayer compatibility may improve gene-editing efficiency. The unique 21-carbon chain length, distinct from common C18 or C20 lipids, appears to confer advantageous biophysical properties warranting further investigation.